3-Benzyl-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
3-Benzyl-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
Brand Name:
Vulcanchem
CAS No.:
5683-18-1
VCID:
VC0458747
InChI:
InChI=1S/C27H26N2OS/c1-2-17-31-26-28-24-22-14-8-7-13-21(22)18-27(15-9-4-10-16-27)23(24)25(30)29(26)19-20-11-5-3-6-12-20/h1,3,5-8,11-14H,4,9-10,15-19H2
SMILES:
C#CCSC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C4(CCCCC4)CC5=CC=CC=C52
Molecular Formula:
C27H26N2OS
Molecular Weight:
426.6g/mol
3-Benzyl-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
CAS No.: 5683-18-1
Main Products
VCID: VC0458747
Molecular Formula: C27H26N2OS
Molecular Weight: 426.6g/mol
![3-Benzyl-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one - 5683-18-1](/images/no_structure.jpg)
| CAS No. | 5683-18-1 |
|---|---|
| Product Name | 3-Benzyl-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Molecular Formula | C27H26N2OS |
| Molecular Weight | 426.6g/mol |
| IUPAC Name | 3-benzyl-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Standard InChI | InChI=1S/C27H26N2OS/c1-2-17-31-26-28-24-22-14-8-7-13-21(22)18-27(15-9-4-10-16-27)23(24)25(30)29(26)19-20-11-5-3-6-12-20/h1,3,5-8,11-14H,4,9-10,15-19H2 |
| Standard InChIKey | OKHRFNBPRHXZNL-UHFFFAOYSA-N |
| SMILES | C#CCSC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C4(CCCCC4)CC5=CC=CC=C52 |
| Canonical SMILES | C#CCSC1=NC2=C(C(=O)N1CC3=CC=CC=C3)C4(CCCCC4)CC5=CC=CC=C52 |
| PubChem Compound | 1562642 |
| Last Modified | Nov 11 2021 |
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